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Compound of Interest

Compound Name: Methyl Nonafluorovalerate

Cat. No.: B087576

Methyl Nonafluorovalerate: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Methyl Nonafluorovalerate is a fluorinated organic compound with applications in various
research and industrial settings, including as an intermediate in the synthesis of specialty
chemicals and materials.[1] Due to its chemical properties, understanding its safety profile and
proper handling procedures is critical for ensuring laboratory safety and minimizing exposure
risks. This technical guide provides an in-depth overview of the safety data, handling
precautions, and toxicological considerations for Methyl Nonafluorovalerate, compiled from
available safety data sheets and toxicological literature.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl Nonafluorovalerate is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions and for planning safe handling and storage procedures.
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Property

Value

Molecular Formula

CeH3F902

Molecular Weight 278.07 g/mol [2]
CAS Number 13038-26-1
Appearance Colorless to almost colorless clear liquid[3]
Boiling Point 102 °C[1]
Purity >97.0% (GC)[3]

Methyl Nonafluoropentanoate, Methyl
Synonyms Perfluorovalerate, Nonafluorovaleric Acid Methyl

Ester[3]

Table 1: Physical and Chemical Properties of Methyl Nonafluorovalerate

Hazard Identification and Classification

Methyl Nonafluorovalerate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its

hazard classifications is provided in Table 2.

Hazard Class GHS Category Hazard Statement

o H225: Highly flammable liquid
Flammable Liquids Category 2

and vapor[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[2]

Table 2: GHS Hazard Classification of Methyl Nonafluorovalerate
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Note: Specific quantitative toxicity data, such as LD50 (median lethal dose) values, for Methyl
Nonafluorovalerate are not readily available in the public domain based on the conducted
searches. The hazard classifications are based on the criteria of the GHS.

Handling and Storage Precautions

Proper handling and storage procedures are paramount to minimize the risks associated with
Methyl Nonafluorovalerate.

3.1. Personal Protective Equipment (PPE)

A logical workflow for selecting and using appropriate PPE when handling Methyl
Nonafluorovalerate is outlined below.

PPE Selection

Use in a Fume Hood;
Consider Respirator if
Ventilation is Inadequate

q Wear a Laboratory Coat g
Pre-Handling Assessment |—> and Closed-Toe Shoes JL Post-Handling
3 Assess Potential for Decontaminate or
Task Involving . f Wash Hands
Splash, Inhalation, or Dispose of PPE > Task Complete
Methyl Nonafluorovalerate Skin Contact Properly Thoroughly

Wear Chemically A f
Resistant Gloves

(e.g., Nitrile, Neoprene)

Wear Chemical
Safety Goggles/
Face Shield

Click to download full resolution via product page
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Figure 1: Personal Protective Equipment (PPE) workflow for handling Methyl
Nonafluorovalerate.

3.2. Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

» Keep away from heat, sparks, open flames, and other ignition sources.

e Use non-sparking tools.

o Take precautionary measures against static discharge.

e Ground and bond containers when transferring material.

3.3. Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.

o Store in a flammable liquids storage cabinet.

Toxicological Information and Experimental
Protocols

While specific toxicological studies on Methyl Nonafluorovalerate are not widely published, its
GHS classification indicates that it is a skin and eye irritant. The following sections describe the
likely experimental protocols used to determine these classifications.

4.1. Mechanism of Skin and Eye Irritation
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The irritant effects of substances like Methyl Nonafluorovalerate, which can be classified as
both an organic solvent and a substance with surfactant-like properties due to its fluorinated
chain, are generally attributed to their interaction with the cellular components of the skin and
eyes.
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Methyl Nonafluorovalerate
(Solvent/Surfactant-like)
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Prepare Reconstructed
Human Epidermis (RhE)
Tissue Cultures

Topically Apply Methyl
Nonafluorovalerate to
RhE Tissue Surface

:

Incubate for a
Defined Period
(e.g., 60 minutes)

l

Rinse Tissue to
Remove Test Substance

l

Post-Incubation Period
(e.g., 42 hours)

l

Perform Cell Viability
Assay (e.g., MTT Assay)

:

Measure Optical Density
to Quantify Formazan
(Correlates with Viability)

Classify Irritation Potential

Based on Viability Reduction
(e.g., <50% = Irritant)

Result: Non-Irritant

Result: Irritant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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